2-(10-nitro-2-oxo-5a,6-dihydrochromeno[4',3':4,5]thiopyrano[2,3-d]thiazol-3(2H,5H,11bH)-yl)-N-(p-tolyl)acetamide

• IUPAC Name: N-(4-methylphenyl)-2-(4-nitro-15-oxo-8-oxa-12,16-dithia-14-azatetracyclo[8.7.0.02,7.013,17]heptadeca-2(7),3,5,13(17)-tetraen-14-yl)acetamide
• InChI: InChI=1S/C22H19N3O5S2/c1-12-2-4-14(5-3-12)23-18(26)9-24-21-20(32-22(24)27)19-13(11-31-21)10-30-17-7-6-15(25(28)29)8-16(17)19/h2-8,13,19H,9-11H2,1H3,(H,23,26)
• InChI Key: FEUOYRRSMVIZFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2C3=C(C4C(COC5=C4C=C(C=C5)[N+](=O)[O-])CS3)SC2=O
• Molecular Formula: C22H19N3O5S2
• Molecular Weight: 469.5 g/mol

Description

2-(10-nitro-2-oxo-5a,6-dihydrochromeno[4',3':4,5]thiopyrano[2,3-d]thiazol-3(2H,5H,11bH)-yl)-N-(p-tolyl)acetamide is a useful research compound. Its molecular formula is C22H19N3O5S2 and its molecular weight is 469.53. The purity is usually 95%.
BenchChem offers high-quality 2-(10-nitro-2-oxo-5a,6-dihydrochromeno[4',3':4,5]thiopyrano[2,3-d]thiazol-3(2H,5H,11bH)-yl)-N-(p-tolyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(10-nitro-2-oxo-5a,6-dihydrochromeno[4',3':4,5]thiopyrano[2,3-d]thiazol-3(2H,5H,11bH)-yl)-N-(p-tolyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antifungal Agents

Compounds structurally related to thiazolidinones and thiazoles have been synthesized and evaluated for their antibacterial and antifungal activities. For instance, derivatives synthesized for their in-vitro antibacterial against pathogens such as E. coli, S. aureus, K. pneumoniae, P. aeruginosa, and antifungal activity against C. albicans, A. niger, & A. flavus indicate the potential of such compounds in developing new antimicrobial agents (Shiv Kumar et al., 2012).

Anticancer and Antiviral Activities

Research into thiazole and thiopyrano derivatives has also explored their anticancer and antiviral potentials. For example, novel thiopyrano[2,3-d]thiazoles synthesized through regioselective and diastereoselective reactions showed moderate antitumor activity on colon cancer cell lines and promising antiexudative effects, highlighting their potential as leads in cancer therapy and inflammation control (A. Lozynskyi et al., 2015).

Green Synthesis and Antimicrobial Activity

The green synthesis of new thiopyrano[2,3-d][1,3]thiazoles using natural catalysts like lemon juice has been developed, offering a more environmentally friendly approach to synthesizing these compounds. These synthesized compounds demonstrated significant in vitro antibacterial activity against pathogenic bacteria, paving the way for the future design of potent antimicrobial agents (N. Metwally et al., 2018).

Synthesis and Antimicrobial Activity of Heterocycles

Furthermore, the use of antipyrine moieties in the synthesis of new heterocycles has been explored, with compounds being tested and evaluated as antimicrobial agents. This research underscores the versatility of thiazole and related compounds in synthesizing heterocyclic compounds with potential biological activities (Samir Bondock et al., 2008).